Cas no 1805042-96-9 (2-Chloromethyl-3-cyano-6-(trifluoromethylthio)benzenesulfonyl chloride)

• Product Name: 2-Chloromethyl-3-cyano-6-(trifluoromethylthio)benzenesulfonyl chloride
• CAS No: 1805042-96-9
• MF: C₉H₄Cl₂F₃NO₂S₂
• MW: 350.164768218994
• CID: 4981051
• Update Time: 2025-05-20

2-Chloromethyl-3-cyano-6-(trifluoromethylthio)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-3-cyano-6-(trifluoromethylthio)benzenesulfonyl chloride

• Inchi： 1S/C9H4Cl2F3NO2S2/c10-3-6-5(4-15)1-2-7(18-9(12,13)14)8(6)19(11,16)17/h1-2H,3H2
• InChI Key： XYDYGGJNTWYFEB-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC=C(C#N)C=1CCl)SC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 468
• XLogP3: 3.8
• Topological Polar Surface Area: 91.6

Additional information on 2-Chloromethyl-3-cyano-6-(trifluoromethylthio)benzenesulfonyl chloride

2-Chloromethyl-3-cyano-6-(trifluoromethylthio)benzenesulfonyl Chloride (CAS No. 1805042-96-9)

The compound 2-Chloromethyl-3-cyano-6-(trifluoromethylthio)benzenesulfonyl Chloride (CAS No. 1805042-96-9) is a highly specialized organic chemical with a complex structure and versatile applications. This compound belongs to the class of sulfonyl chlorides, which are widely used in organic synthesis due to their reactivity and functional versatility. The molecule features a benzenesulfonyl group substituted with a chloromethyl group at position 2, a cyano group at position 3, and a trifluoromethylthio group at position 6. These substituents confer unique electronic and steric properties, making this compound a valuable intermediate in the synthesis of advanced materials, pharmaceuticals, and agrochemicals.

Recent studies have highlighted the potential of 2-Chloromethyl-3-cyano-6-(trifluoromethylthio)benzenesulfonyl Chloride in the development of novel drug delivery systems. The trifluoromethylthio group, known for its strong electron-withdrawing effect, enhances the stability and bioavailability of drug molecules when incorporated into their structures. Additionally, the cyano group at position 3 provides opportunities for further functionalization, enabling the creation of biocompatible polymers and nanoparticles tailored for targeted drug delivery.

In the field of materials science, this compound has been utilized as a precursor for the synthesis of high-performance polymers. The sulfonyl chloride group reacts readily with amines or alcohols to form stable sulfonamides or sulfonates, which are integral components in advanced polymer systems. For instance, recent research has demonstrated its use in the development of thermally stable polyimides for aerospace applications. The chloromethyl group at position 2 further enhances the polymer's mechanical properties by introducing cross-linking capabilities during polymerization.

The synthesis of 2-Chloromethyl-3-cyano-6-(trifluoromethylthio)benzenesulfonyl Chloride involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the introduction of substituents on the benzene ring through electrophilic substitution reactions and subsequent functionalization to install the sulfonyl chloride group. Recent advancements in catalytic systems have significantly improved the yield and purity of this compound, making it more accessible for industrial applications.

In terms of environmental impact, this compound has been studied for its potential role in green chemistry. The trifluoromethylthio group contributes to the molecule's stability under harsh conditions, reducing the need for hazardous solvents or reagents during its synthesis. Furthermore, its high reactivity allows for efficient transformations into desired products with minimal by-products, aligning with sustainable chemical practices.

Despite its complexity, 2-Chloromethyl-3-cyano-6-(trifluoromethylthio)benzenesulfonyl Chloride is increasingly recognized as a pivotal building block in modern organic chemistry. Its unique combination of functional groups and substituents makes it an invaluable tool for researchers and industries alike. As ongoing research continues to uncover new applications and optimizations in its synthesis and use, this compound is poised to play an even greater role in advancing technological and scientific frontiers.